Cas no 952812-72-5 (4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 952812-72-5
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6578006
• Update Time: 2025-05-19

4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-[3-(4-methoxyphenyl)sulfanylpropanoyl]-1,3-dihydroquinoxalin-2-one

• Inchi： 1S/C18H18N2O3S/c1-23-13-6-8-14(9-7-13)24-11-10-18(22)20-12-17(21)19-15-4-2-3-5-16(15)20/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key： PORQLQPYSHQICP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(C(=O)CCSC2=CC=C(OC)C=C2)CC1=O

Additional information on 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952812-72-5) and Its Emerging Applications in Chemical Biology

The compound 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952812-72-5) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a tetrahydroquinoxoline core with a sulfanylpropanoyl substituent and a methoxyphenyl group, positions it as a versatile scaffold for drug discovery and molecular investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The tetrahydroquinoxoline moiety is particularly noteworthy due to its presence in several bioactive molecules, including those with neuroprotective, anti-inflammatory, and anticancer properties. The introduction of the sulfanylpropanoyl group at the 3-position and the 4-methoxyphenyl moiety at the 4-position further enhances the compound's pharmacological profile by introducing hydrophobic interactions and electronic modulation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The structural features of 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one suggest that it may interact with ATP-binding pockets of kinases, thereby modulating their activity. This hypothesis has been supported by computational studies that predict favorable binding affinities between the compound and various kinase domains.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments indicate that it exhibits inhibitory effects on several kinases, including EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2). These findings are particularly intriguing given the well-documented roles of these kinases in cancer progression and inflammatory diseases. The ability of 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one to selectively inhibit these targets without significant off-target effects remains an area of active investigation.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have enabled more efficient production processes, including catalytic coupling reactions and transition-metal-mediated transformations. These advancements not only improve scalability but also open avenues for structural modifications to optimize pharmacological properties.

Another exciting application of this compound lies in its potential as a tool for studying protein-protein interactions. The sulfanylpropanoyl group can serve as a handle for chemical crosslinking experiments, allowing researchers to map out interaction interfaces between proteins. Such information is crucial for understanding disease mechanisms at the molecular level and for designing targeted therapeutics.

Furthermore, the methoxyphenyl substituent introduces electronic diversity into the molecule, which can be exploited to fine-tune its pharmacokinetic profile. Methoxy groups are known to enhance metabolic stability while maintaining solubility in biological systems. This balance is essential for developing compounds that exhibit prolonged half-lives and improved bioavailability.

Preclinical studies are underway to evaluate the safety and efficacy of 4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one in animal models. Preliminary data suggest that it demonstrates acceptable toxicity profiles at therapeutic doses and exhibits promising activity against tumor growth and inflammation. These results are eagerly anticipated by the scientific community as they could pave the way for clinical trials in human patients.

The integration of computational modeling with experimental validation has been instrumental in advancing our understanding of this compound's behavior. Molecular dynamics simulations have provided insights into how it interacts with biological targets at an atomic level. These simulations complement traditional pharmacophore modeling by offering dynamic perspectives on binding events.

In conclusion,4-{3-(4-methoxyphenyl)sulfanylpropanoyl}-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 952812-72-5) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features make it well-suited for modulating key biological pathways involved in cancer and inflammation while maintaining favorable pharmacokinetic properties. As research continues to uncover new applications for this molecule,it holds significant potential as both a therapeutic agent and a research tool.